molecular formula C7H4Cl3NO2 B8621408 1,3-Dichloro-2-(chloromethyl)-5-nitrobenzene CAS No. 88135-29-9

1,3-Dichloro-2-(chloromethyl)-5-nitrobenzene

Cat. No.: B8621408
CAS No.: 88135-29-9
M. Wt: 240.5 g/mol
InChI Key: VCQIOAYAGPPDHS-UHFFFAOYSA-N
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Description

1,3-Dichloro-2-(chloromethyl)-5-nitrobenzene is a useful research compound. Its molecular formula is C7H4Cl3NO2 and its molecular weight is 240.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

88135-29-9

Molecular Formula

C7H4Cl3NO2

Molecular Weight

240.5 g/mol

IUPAC Name

1,3-dichloro-2-(chloromethyl)-5-nitrobenzene

InChI

InChI=1S/C7H4Cl3NO2/c8-3-5-6(9)1-4(11(12)13)2-7(5)10/h1-2H,3H2

InChI Key

VCQIOAYAGPPDHS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)CCl)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,6-dichloro-4-nitrotoluene (2.0 g 9.7 mmol) in tetrahydrofuran: methanol mixture (20:11 cm3) was added slowly to a vigorously stirred solution of 10-14% aqueous sodium hypochlorite (15 cm3) at 0° C. After 3.75 h at this temperature, the mixture was poured into dilute hydrochloric acid and then extracted with chloroform (30 cm3). The organic extract was dried and evaporated to yield an organge oil which was purified by flash chromatography over silica gel eluting with an ethyl acetate-petroleum ether gradient. The title compound was obtained as a pale orange solid, m.p. 37°-9° C. (1.8 g).
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